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Compound of Interest

Compound Name: Lazertinib

Cat. No.: B608487

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like Lazertinib are paramount for ensuring laboratory
safety and environmental protection. Lazertinib, a tyrosine kinase inhibitor, is classified as
harmful if swallowed and very toxic to aquatic life with long-lasting effects, necessitating strict
adherence to disposal protocols.[1] This guide provides a comprehensive overview of the
necessary procedures for the safe disposal of Lazertinib waste in a laboratory setting.

Waste Categorization and Disposal Summary

All materials contaminated with Lazertinib must be treated as hazardous waste. Disposal must
be conducted in accordance with all applicable country, federal, state, and local regulations.[2]
[3] The following table summarizes the types of Lazertinib waste and the recommended
disposal procedures.
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Waste Category

Examples

Recommended
Container

Disposal Method

Unused/Expired

Lazertinib

Pure compound, stock

solutions

Black hazardous
waste container,
clearly labeled
"Hazardous Waste -

Pharmaceuticals"

Collection by a
licensed hazardous
waste disposal
company for

incineration.[4][5]

Contaminated

Labware

Pipette tips, vials,

flasks, plates

Sharps container for
sharp items;
biohazard bag or
designated hazardous
waste container for

non-sharps

Autoclaving followed
by incineration, or
direct incineration by a
waste disposal

service.[6]

Contaminated PPE

Gloves, lab coats,

bench paper

Designated hazardous

waste container

Collection by a
licensed hazardous
waste disposal
company for

incineration.

Aqueous Waste

Contaminated buffers,

cell culture media

Clearly labeled
hazardous waste

container for liquids

Collection by a
licensed hazardous
waste disposal
company. Do not
dispose of down the
drain.[2][7]

Spill Cleanup
Materials

Absorbent pads,

contaminated wipes

Sealed, leak-proof
container labeled as

hazardous waste

Collection by a
licensed hazardous
waste disposal

company.

Standard Operating Procedure for Lazertinib

Disposal
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This protocol outlines the step-by-step process for the safe handling and disposal of Lazertinib
waste generated in a research laboratory.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling Lazertinib, including a lab coat, safety goggles
with side-shields, and chemical-resistant gloves.[2][7]

2. Waste Segregation:

o At the point of generation, immediately segregate all Lazertinib-contaminated waste from
non-hazardous waste.

o Use designated, clearly labeled, and sealed containers for each type of waste as specified in
the table above.[6]

3. Disposal of Unused Compound:
e Do not discard solid Lazertinib powder in the regular trash.

» Place any unused or expired Lazertinib in its original container or a compatible, sealed
waste container and label it as hazardous pharmaceutical waste.

4. Disposal of Contaminated Materials:

e Sharps: Needles, scalpels, and other sharp objects contaminated with Lazertinib should be
placed directly into a designated sharps container.

» Non-Sharps: Pipette tips, centrifuge tubes, and other contaminated plastics should be
collected in a designated hazardous waste container.

o Glassware: Decontaminate glassware by rinsing with a suitable solvent (e.g., ethanol or
isopropanol) and collecting the rinsate as hazardous liquid waste. The cleaned glassware
can then be washed according to standard laboratory procedures.

5. Management of Liquid Waste:
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o Collect all aqueous and solvent-based solutions containing Lazertinib in a dedicated,
sealed, and clearly labeled hazardous liquid waste container.

» Crucially, do not pour any Lazertinib-containing solution down the sink or drain, due to its
high toxicity to aquatic life.[1][2][7]

6. Handling Spills:

¢ In the event of a spill, evacuate the immediate area if necessary.

o Wear appropriate PPE, including a respirator if handling a large amount of powder.
» For solid spills, gently cover with an absorbent material to avoid raising dust.

 For liquid spills, absorb with an inert material such as vermiculite, sand, or a commercial spill
kit.[3][7]

o Collect all cleanup materials in a sealed, leak-proof container and label it as hazardous
waste for disposal.[7]

» Decontaminate the spill area with a suitable cleaning agent.
7. Final Disposal:

 All collected Lazertinib waste must be disposed of through an approved and licensed
hazardous waste management company.[1]

o Ensure that all waste containers are properly sealed and labeled before collection.

e Maintain a detailed inventory of all hazardous waste generated and disposed of, in
accordance with institutional and regulatory requirements.

Lazertinib Disposal Workflow

The following diagram illustrates the decision-making and handling process for Lazertinib
waste within a laboratory.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b608487?utm_src=pdf-body
https://www.benchchem.com/product/b608487?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC11900.html
https://file.medchemexpress.com/batch_PDF/HY-109061/Lazertinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-109061B/Lazertinib-mesylate-SDS-MedChemExpress.pdf
https://www.abmole.com/literature/lazertinib-msds.html
https://file.medchemexpress.com/batch_PDF/HY-109061B/Lazertinib-mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-109061B/Lazertinib-mesylate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b608487?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC11900.html
https://www.benchchem.com/product/b608487?utm_src=pdf-body
https://www.benchchem.com/product/b608487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Generation

Eazertinib Waste Generatea

4 Waste Cha$cterization

No

~

Place in Solid
Hazardous Waste Container

Place in Liquid
Hazardous Waste Container

Place in Sharps Container

Licensed Hazardous

Waste Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Lazertinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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